Cas no 1189694-78-7 ([2H5]-Barbital)

• Product Name: [2H5]-Barbital
• CAS No: 1189694-78-7
• MF: C₈H₁₂N₂O₃
• MW: 189.22329044342
• CID: 1067039
• Update Time: 2025-05-20

[2H5]-Barbital Chemical and Physical Properties

Names and Identifiers

• [2H5]-Barbital
• 5-ethyl-5-(1,1,2,2,2-pentadeuterioethyl)-1,3-diazinane-2,4,6-trione
• Barbital-d5

• Inchi： 1S/C8H12N2O3/c1-3-8(4-2)5(11)9-7(13)10-6(8)12/h3-4H2,1-2H3,(H2,9,10,11,12,13)/i1D3,3D2
• InChI Key： FTOAOBMCPZCFFF-WNWXXORZSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(CC)C([2H])([2H])C([2H])([2H])[2H]

Experimental Properties

• Melting Point: 188-1920C

Additional information on [2H5]-Barbital

Professional Introduction to [2H5]-Barbital (CAS No: 1189694-78-7)

[2H5]-Barbital, chemically designated as 5-ethyl-5-(1-hydroxyethyl)-2-thioxo-1,3-diazinane-2-carboxylic acid, is a derivative of barbituric acid with significant pharmacological interest. This compound, identified by its unique CAS number 1189694-78-7, has garnered attention in the field of medicinal chemistry due to its structural and functional properties. The introduction of a hydroxyethyl group at the 1-position of the thioxo-diazinane ring introduces novel pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research.

The synthesis of [2H5]-Barbital involves a multi-step process that begins with the condensation of ethyl acetoacetate with thiourea, followed by cyclization to form the thioxo-diazinane core. Subsequent functionalization at the 1-position with a hydroxyethyl group enhances its interaction with biological targets. This structural modification has been shown to influence both the potency and selectivity of the compound, making it a promising candidate for further therapeutic applications.

Recent studies have highlighted the potential of [2H5]-Barbital as an anxiolytic and sedative agent. Its mechanism of action is believed to involve modulation of GABAergic neurotransmission, similar to other barbiturates. However, the hydroxyethyl substitution appears to confer a higher degree of selectivity for certain GABA receptor subtypes, potentially reducing side effects associated with broader GABAergic inhibition. This specificity has been observed in preclinical studies using rodent models, where [2H5]-Barbital demonstrated anxiolytic effects without significant motor impairment.

The pharmacokinetic profile of [2H5]-Barbital has also been extensively evaluated. Unlike classical barbiturates, which are rapidly metabolized and excreted, [2H5]-Barbital exhibits a longer half-life due to its hydroxyethyl side chain. This extended duration of action suggests that it may be more effective for chronic conditions requiring sustained pharmacological intervention. Additionally, preliminary data indicate that [2H5]-Barbital has a lower potential for tolerance development compared to older barbiturate analogs, which is a significant advantage in long-term therapeutic use.

One of the most intriguing aspects of [2H5]-Barbital is its potential application in treating neurodegenerative disorders. Emerging research suggests that barbiturate derivatives may possess neuroprotective properties by modulating calcium signaling and inhibiting excitotoxicity. In vitro studies have shown that [2H5]-Barbital can protect neuronal cells from oxidative stress and apoptosis induced by beta-amyloid peptides, which are implicated in Alzheimer's disease pathology. These findings open up new avenues for exploring [2H5]-Barbital as a therapeutic agent in neurodegenerative conditions.

The safety profile of [2H5]-Barbital is another critical area of investigation. While barbiturates are known for their potential for dependence and respiratory depression, the structural modifications in [2H5]-Barbital may mitigate these risks. Clinical trials have begun to assess its safety and efficacy in human subjects, with initial results indicating a favorable tolerability profile. However, long-term studies are necessary to fully understand its risks and benefits in therapeutic settings.

The development of new pharmaceutical agents often involves sophisticated computational modeling techniques to predict and optimize their biological activity. In the case of [2H5]-Barbital, molecular docking studies have been employed to explore its interaction with GABA receptors at an atomic level. These simulations have provided insights into how the hydroxyethyl group influences binding affinity and receptor conformational changes. Such computational approaches are invaluable in guiding experimental design and accelerating the drug discovery process.

The regulatory landscape for novel compounds like [2H5]-Barbital is stringent but well-established. Regulatory agencies require comprehensive data on efficacy, safety, and quality before approving a new drug for clinical use. The journey from preclinical research to market approval involves multiple stages, including IND (Investigational New Drug) applications, Phase I-III clinical trials, and post-marketing surveillance. The progress of [2H5]-Barbital through these stages will determine its future role in medical practice.

In conclusion, [2H5]-Barbital (CAS No: 1189694-78-7) represents a significant advancement in the field of pharmacology due to its unique structure and promising therapeutic applications. Its potential as an anxiolytic, sedative, and neuroprotective agent makes it a compound of great interest for further research and development. As more data becomes available from ongoing clinical trials and computational studies, the full therapeutic potential of this derivative will become increasingly clear.